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Compound of Interest

Compound Name: 9-Aminoanthracene

Cat. No.: B1202694

An In-Depth Technical Guide to 9-Aminoanthracene for Researchers and Drug Development
Professionals

Introduction

9-Aminoanthracene is an aromatic organic compound with the chemical formula C14H11N.
Structurally, it consists of an anthracene core with an amino group substituted at the 9-position.
This compound is of significant interest to researchers in chemistry, materials science, and
biomedicine due to its distinct fluorescent properties. It typically appears as a solid at room
temperature and is soluble in various organic solvents.[1] Its primary application lies in its use
as a fluorescent probe and for bioimaging, owing to its ability to emit green fluorescence.[2][3]
This guide provides a comprehensive overview of 9-Aminoanthracene, including its chemical
and physical properties, synthesis, experimental protocols, and key applications relevant to
scientific research and development.

Chemical and Physical Properties

9-Aminoanthracene is characterized by a range of physicochemical properties that are crucial
for its application, particularly in fluorescence-based assays and organic electronics.[1]
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Property Value Reference(s)
CAS Number 779-03-3 [2][3]
Molecular Formula Ci14H11N [2][3]
Molecular Weight 193.24 g/mol [2][3]
Yellow to brown to dark green
Appearance [1]
powder/crystal
Soluble in organic solvents
Solubility (e.g., ethanol, acetone); limited  [1]

solubility in water.

Fluorescence Emission

Green

[2](3]

Absorption Maximum (Amax)

420 nm (in Methanol)

[2](3]

Emission Maximum (Aem)

510 nm (in Methanol)

[2]

Fluorescence Quantum Yield

19% (in Methanol)

[2]

Synthesis and Chemical Reactions

The synthesis of 9-Aminoanthracene is most commonly achieved through the reduction of 9-

nitroanthracene. The compound's amino group allows for further chemical modifications and

reactions.

Synthesis of 9-Aminoanthracene

A standard laboratory procedure for the synthesis of 9-Aminoanthracene involves the

reduction of 9-nitroanthracene using a slurry of tin(ll) chloride (SnClz) and concentrated

hydrochloric acid (HCI) in acetic acid under thermal conditions.[2][4] This method has been

reported to yield the product with high purity (>99%) and a yield of approximately 69%.[2]
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Caption: Synthesis of 9-Aminoanthracene via reduction of 9-nitroanthracene.

Key Chemical Reactions: Oxidation and Dimerization

9-Aminoanthracene is susceptible to auto-oxidation, particularly in the presence of oxygen,
which leads to the formation of the non-fluorescent anthraquinone monoimine (AQNH).[2][3]
Additionally, under UV irradiation (e.g., at 365 nm), it can undergo a [4+4] cycloaddition to form
a dimer.[2][3] These two competing reactions are critical to consider when using 9-
Aminoanthracene as a fluorescent probe, as they can lead to the quenching of its
fluorescence.
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Caption: Competing oxidation and dimerization pathways of 9-Aminoanthracene.

Experimental Protocols

Detailed methodologies are essential for the effective use of 9-Aminoanthracene in a research
setting.

Synthesis of 9-Anthrylammonium Chloride (9AAH*-CI")

The protonated form of 9-Aminoanthracene can be synthesized to improve its stability,
particularly against oxidation.

Methodology:

e Dissolve 193 mg (1.00 mmol) of 9-Aminoanthracene in 16 mL of chloroform (CHCI3) in a
100 mL round-bottom flask.[2]

 Stir the solution at 0°C for 10 minutes.[2]
e Add 1.0 mL of concentrated HCI (12.0 mmol) to the solution at 0°C over 2 minutes.[2]
« Stir the resulting suspension for an additional 10 minutes.[2]

 Filter the pale red solid using a glass filter, washing sequentially with concentrated HCI (2 x 6
mL) and CHCIs (2 x 5 mL) until the filtrate is colorless.[2]
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» Wash the final solid with an additional 2 mL of concentrated HCI to yield 9-anthrylammonium
chloride.[2]

Protocol for Bioimaging and Staining

9-Aminoanthracene can be used as a fluorescent stain for various biological and organic
samples. The green fluorescence can be maintained by performing the staining under acidic

and hypoxic conditions.[2]

Prepare sample on slide Prepare 1.0 x 1073 mM 9-AA
(e.g., tissue section, protein spot) solution in Methanol

~ 7

Spray staining solution
onto the dried sample

i

Allow Methanol to completely evaporate

'

Image under microscope
(Excitation: 420 nm, Filter: 460-495 nm)

Click to download full resolution via product page

Caption: Experimental workflow for staining with 9-Aminoanthracene.
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Methodology:

Prepare samples (e.g., deparaffinized tissue sections, organic compounds, or proteins) on
microscope slides and ensure they are dry.[3]

Prepare a 1.0 x 10~3 mM solution of 9-Aminoanthracene in methanol.[3]

Spray the solution onto the dried samples and allow the methanol to evaporate completely.

[3]

Observe the samples under a fluorescence microscope. Green-fluorescent areas can be
recorded using a 460—495 nm filter with an excitation wavelength of 420 nm.[3]

Monitoring Dimerization and Oxidation by 'H NMR
Spectroscopy

This protocol allows for the real-time monitoring of the chemical stability of 9-

Aminoanthracene under different conditions.

Methodology:

Prepare a solution of 9-Aminoanthracene in deuterated methanol (MeOH-d4) in an NMR
tube fitted with a J-Young valve.[2][3]

Record an initial *H NMR spectrum.

To monitor dimerization, irradiate the NMR tube with UV light at 365 nm and record spectra
at regular intervals (e.g., 1 and 3 hours).[2][3]

To monitor oxidation, bubble oxygen through the solution for 5 minutes, keep the tube in the
dark, and record spectra at subsequent time points (e.g., 24, 48, and 72 hours).[2][3]

Applications in Research and Drug Development

The unique properties of 9-Aminoanthracene make it a valuable tool in several scientific

domains.
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Fluorescent Probe and Bioimaging: The most prominent application is its use as a
fluorescent probe for staining and visualizing organic compounds, proteins, and biological
tissues.[2][3] Its ability to emit green fluorescence allows for clear imaging in complex
biological samples.[2]

Organic Electronics: Due to its aromatic structure and ability to engage in 1t-1t stacking
interactions, 9-Aminoanthracene is a candidate for use in the development of organic
electronic materials.[1]

Chemical Synthesis: The amino group provides a reactive site for further chemical synthesis,
allowing 9-Aminoanthracene to serve as a precursor for more complex molecules and
derivatives.[1]

Potential in Drug Discovery: While 9-Aminoanthracene itself is not a therapeutic agent,
related amino-anthracene derivatives, such as amino-anthraquinones, have been
investigated for a range of pharmacological activities, including anticancer, neuroprotective,
and antidepressant effects.[5][6] This suggests that the 9-Aminoanthracene scaffold could
be a valuable starting point for the design of novel therapeutic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [9-Aminoanthracene CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202694#9-aminoanthracene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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